Cas no 1806786-93-5 (5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806786-93-5
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4921528
• Update Time: 2025-07-22

5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H5ClF3N/c8-2-4-3-12-6(9)1-5(4)7(10)11/h1,3,7H,2H2
• InChI Key： BMRMCSCZZFLGMA-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

Professional Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806786-93-5)

5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine, identified by its CAS number 1806786-93-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule features a pyridine core substituted with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl groups introduces unique reactivity and electronic properties, which are highly exploited in medicinal chemistry.

The compound's structure imparts a balance of electrophilicity and nucleophilicity, making it a versatile building block for drug discovery. The chloromethyl moiety, in particular, serves as a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores. Meanwhile, the difluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in optimizing drug candidates. These attributes have positioned 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their pronounced biological activity and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to enhanced receptor binding and reduced susceptibility to metabolic degradation. The specific arrangement of substituents in 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine aligns well with these principles, making it an attractive scaffold for medicinal chemists.

The pharmaceutical industry has leveraged this compound in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, recent research has highlighted its utility in developing small-molecule inhibitors targeting aberrant signaling pathways involved in cancer. The ability to functionalize the pyridine ring with both electron-withdrawing and electron-donating groups allows for fine-tuning of the molecule's interaction with biological targets. This flexibility has been instrumental in generating high-affinity ligands with minimal off-target effects.

The synthetic methodologies for 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination have enabled more efficient and scalable production processes. These innovations have not only improved the availability of the compound but also opened new avenues for structural diversification. By integrating these cutting-edge synthetic strategies, researchers can now access a broader spectrum of derivatives for preclinical evaluation.

The biological evaluation of derivatives derived from 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine) has yielded promising results. Preclinical studies have indicated that certain analogs exhibit potent activity against disease-causing targets while maintaining good safety profiles. For example, derivatives with optimized substitution patterns have shown efficacy in models of chronic inflammatory diseases and oncological disorders. These findings underscore the compound's potential as a lead structure for future drug development initiatives.

The regulatory landscape surrounding this compound is also evolving. As regulatory agencies increasingly recognize the importance of fluorinated heterocycles in drug design, pathways for their development and commercialization are becoming more streamlined. This favorable environment encourages innovation and investment in fluorinated pyridines-based therapeutics. Companies and academic institutions are actively exploring new applications for 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine, ensuring its continued relevance in the pharmaceutical sector.

The future prospects for 5-(chloromethyl)-4-(difluoromethyl)-2-
fluoropyridine) are bright, driven by ongoing research efforts and technological advancements. As our understanding of molecular interactions deepens, new opportunities will emerge to harness its unique properties for therapeutic purposes. Collaborative efforts between academia and industry will be crucial in translating these discoveries into tangible benefits for patients worldwide.